Cas no 49674-17-1 (3-Bromo-5-cyanobenzene-1-sulfonyl chloride)

• Product Name: 3-Bromo-5-cyanobenzene-1-sulfonyl chloride
• CAS No: 49674-17-1
• MF: C₇H₃BrClNO₂S
• MW: 280.526218652725
• CID: 2619046
• PubChem ID: 53439621
• Update Time: 2025-04-21

3-Bromo-5-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-cyanobenzene-1-sulfonyl chloride
• 3-BROMO-5-CYANOBENZENESULFONYL CHLORIDE
• AB60370
• NE17953
• 3-Bromo-5-cyanobenzene-1-sulfonylchloride
• MFCD10697739
• AT13487
• BS-52472
• SY141917
• 49674-17-1
• SCHEMBL25159868
• CS-0181540
• DTXSID90702041
• EN300-104051
• ZBA67417
• 3-Bromo-5-cyanobenzene-1-sulfonyl chloride

• Inchi： 1S/C7H3BrClNO2S/c8-6-1-5(4-10)2-7(3-6)13(9,11)12/h1-3H
• InChI Key： RDXIVSGVEAXENI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 278.87564 g/mol
• Monoisotopic Mass: 278.87564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3
• Molecular Weight: 280.53